Cas no 1356644-75-1 (N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide
• CAS No: 1356644-75-1
• MF: C₁₈H₂₈N₆O
• MW: 344.454523086548
• CID: 5667924
• PubChem ID: 56802716
• Update Time: 2025-07-16

N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocycloheptyl)-2-[2-(1,2,4-triazol-1-ylmethyl)piperidin-1-yl]acetamide
• Z1139485026
• AKOS033093945
• 1356644-75-1
• EN300-26687197
• N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide

• Inchi： 1S/C18H28N6O/c19-13-18(8-4-1-2-5-9-18)22-17(25)12-23-10-6-3-7-16(23)11-24-15-20-14-21-24/h14-16H,1-12H2,(H,22,25)
• InChI Key： XMIVIBUNNVKXFE-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1CN1C=NC=N1)NC1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 344.23245954g/mol
• Monoisotopic Mass: 344.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.8Ų

Additional information on N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide

Introduction to N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide, a compound with the CAS number 1356644-75-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate arrangement of its functional groups, including the cyanocycloheptyl moiety and the 1H-1,2,4-triazol-1-yl substituent, contributes to its unique chemical properties and biological activities.

The piperidin-1-yl group in the molecular structure of N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide plays a crucial role in modulating its interactions with biological targets. Piperidine derivatives are well-known for their versatility in pharmaceutical applications, often serving as key components in the design of bioactive molecules. The presence of the acetamide functional group further enhances the compound's potential by providing a site for further chemical modifications and bioactivity optimization.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The 1H-1,2,4-triazole ring is a particularly interesting moiety due to its ability to engage in multiple hydrogen bonding interactions, which can be exploited to improve binding affinity and selectivity in drug design. In the context of N-(1-cyanocycloheptyl)-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide, the integration of this triazole ring with the piperidine scaffold creates a multifunctional platform that can be tailored for specific biological targets.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions and intermediates. The introduction of the cyanocycloheptyl group introduces a level of complexity that necessitates careful optimization to ensure high yield and purity. Advanced spectroscopic methods and chromatographic techniques are employed to monitor reaction progress and isolate the desired product.

In terms of biological activity, N-(1-cyanocycloheptyl)-2-{2-[1H-1,2,4-triazol-1-ylmethyl]piperidin-1-y}]acetamide has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests applications in various therapeutic areas, including oncology, neurology, and inflammation. The unique combination of functional groups in its structure allows it to modulate multiple signaling pathways simultaneously, which could lead to synergistic effects in treating complex diseases.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are employed to predict how N-(1-cyanocycloheptyl)-2-{2-[1H- H-H>triazol-
>methyl]pip
-
>eridin
-
>yl]acet
-
>amide interacts with its biological targets. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug metabolism, which are critical for optimizing its therapeutic potential.

The development of novel pharmaceutical agents relies heavily on understanding the structure-function relationships of bioactive molecules. N-(
cyanocyclohept
y
>yl)
-
>(Pip
r
>)Acet
a
>mid has been extensively studied to elucidate how its molecular architecture influences its biological activity. By modifying specific functional groups within its structure,
scientists can fine-tune its properties to enhance efficacy and minimize side effects.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery efforts over recent years. The ability to rapidly design, synthesize,
and evaluate novel compounds like N-(cyclohexy
n
>)-Acet
a
>mid has significantly accelerated the pace at which new therapeutics reach clinical use. This interdisciplinary approach is particularly valuable for addressing complex diseases that require multifaceted treatment strategies.

In conclusion,N-(cyclohexy
n)
Acetamid holds great promise as a lead compoun d for developing novel therapeutic agents. Its unique structural features,bioactivity profile, and synthetic accessibility make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in advancing medical treatments across various therapeutic areas.